Cas no 99540-21-3 (Benzenepropanoic acid, 2-iodo-5-methyl-)
Benzenepropanoic acid, 2-iodo-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, 2-iodo-5-methyl-
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- Inchi: 1S/C10H11IO2/c1-7-2-4-9(11)8(6-7)3-5-10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13)
- InChI Key: JVCQEROOLCCJQG-UHFFFAOYSA-N
- SMILES: C1(CCC(O)=O)=CC(C)=CC=C1I
Benzenepropanoic acid, 2-iodo-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013033399-250mg |
3-(2'-Iodo-5'-methylphenyl)propionic acid |
99540-21-3 | 97% | 250mg |
$499.20 | 2023-08-31 | |
| Alichem | A013033399-500mg |
3-(2'-Iodo-5'-methylphenyl)propionic acid |
99540-21-3 | 97% | 500mg |
$863.90 | 2023-08-31 | |
| Alichem | A013033399-1g |
3-(2'-Iodo-5'-methylphenyl)propionic acid |
99540-21-3 | 97% | 1g |
$1460.20 | 2023-08-31 |
Benzenepropanoic acid, 2-iodo-5-methyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Benzenepropanoic acid, 2-iodo-5-methyl-
Benzenepropanoic acid, 2-iodo-5-methyl- (CAS No. 99540-21-3): A Comprehensive Overview
Benzenepropanoic acid, 2-iodo-5-methyl-, identified by its Chemical Abstracts Service number CAS No. 99540-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a benzoic acid backbone with substituents at the 2-position (iodine) and 5-position (methyl), exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.
The structural characteristics of Benzenepropanoic acid, 2-iodo-5-methyl- contribute to its reactivity and utility in multiple domains. The presence of an iodine atom at the 2-position enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of complex organic molecules, including pharmaceuticals. The methyl group at the 5-position provides steric and electronic modulation, influencing the overall reactivity and selectivity of the compound.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds derived from simple aromatic structures. Benzenepropanoic acid, 2-iodo-5-methyl- serves as an excellent precursor for constructing more intricate molecular frameworks. For instance, researchers have explored its use in the synthesis of benzodiazepines and other anxiolytic agents, where the benzoic acid moiety can be further functionalized to introduce pharmacophoric groups essential for biological activity. The iodine substituent also facilitates the introduction of nitrogen-containing heterocycles through palladium-catalyzed reactions, broadening the scope of potential applications.
The compound's relevance extends to agrochemical research as well. The structural motif of Benzenepropanoic acid, 2-iodo-5-methyl- is reminiscent of several known herbicides and fungicides, suggesting its potential utility in developing new crop protection agents. By leveraging its reactivity, chemists can modify its structure to enhance its efficacy against pests while minimizing environmental impact. This aligns with the growing demand for sustainable agrochemical solutions that are both effective and environmentally friendly.
Moreover, the pharmaceutical industry has shown interest in exploring derivatives of Benzenepropanoic acid, 2-iodo-5-methyl- for their potential therapeutic benefits. Preliminary studies have indicated that certain modifications of this compound may exhibit anti-inflammatory and analgesic properties. The benzoic acid core is a well-known pharmacophore in many drugs due to its ability to interact with biological targets effectively. By incorporating functional groups such as iodine and methyl groups, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of these derivatives to achieve desired therapeutic outcomes.
The synthesis of Benzenepropanoic acid, 2-iodo-5-methyl- involves multi-step organic transformations that highlight the compound's synthetic versatility. Starting from commercially available precursors like methyl benzoate and iodomethane, chemists can employ a series of reactions including halogenation, alkylation, and oxidation to construct the desired molecule. Advanced synthetic techniques such as flow chemistry have also been utilized to improve yield and purity while reducing reaction times. These advancements underscore the importance of innovative methodologies in modern chemical synthesis.
In conclusion, Benzenepropanoic acid, 2-iodo-5-methyl- (CAS No. 99540-21-3) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse applications ranging from drug development to sustainable agriculture. As research continues to uncover new synthetic pathways and biological activities associated with this compound, its importance is likely to grow further. The ongoing exploration of its derivatives promises exciting developments in various scientific fields.
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